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Compound Name:
1-Cyclopropyl-2-methylpropan-1-

one

CAS No.: 6704-20-7

Cat. No.: B1280557

Get Quote

Abstract
1-Cyclopropyl-2-methylpropan-1-one (CAS 6704-20-7), also known as cyclopropyl isopropyl

ketone, represents a strategic building block in modern medicinal chemistry. It combines the

metabolic stability and unique electronic properties of the cyclopropyl group with the steric bulk

of an isopropyl moiety. This guide details the handling, reactivity, and synthetic utility of this

ketone, specifically focusing on its role in constructing metabolically robust pharmacophores.

We present validated protocols for alpha-functionalization, reductive amination, and

heterocycle synthesis, highlighting the critical "divergent pathways" where catalyst choice

dictates ring preservation versus ring expansion.

Module 1: Chemical Profile & Strategic Value
Structural Analysis
The molecule features two distinct steric domains flanking a reactive carbonyl:
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The Cyclopropyl Domain: Provides

-conjugation with the carbonyl (Walsh orbitals), increasing the basicity of the carbonyl
oxygen while offering metabolic resistance compared to standard alkyl chains.

The Isopropyl Domain: Provides significant steric hindrance, directing nucleophilic attack and

preventing unwanted side reactions at the

-position (such as facile bis-alkylation).

Physical Properties & Safety Data
Note: Data derived from computed and experimental consensus.

Property Value Operational Note

CAS Number 6704-20-7
Distinct from Cyclopropyl

methyl ketone (765-43-5)

Molecular Weight 112.17 g/mol --

Boiling Point ~150-155 °C
Suitable for reflux in

Toluene/Xylene

Density 0.91 g/mL
Phase separates easily from

water

Flash Point ~45 °C
Flammable; Ground all

glassware

Solubility Soluble in MeOH, DCM, THF
Poor water solubility; use

biphasic systems

Module 2: Reactivity Landscape & Pathway Logic
The following diagram illustrates the divergent synthetic pathways available to this building

block. Note the critical decision point in reductive amination, where catalyst selection

determines whether the cyclopropyl ring is preserved or expanded.
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Pathway Key
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2-Aminothiazoles
(Kinase Inhibitors)
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(Hantzsch Synthesis)

Blue Arrow: Kinetic Control
Red Dashed: Thermodynamic/Rearrangement
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Figure 1: Divergent synthetic pathways. Note the catalyst-dependent switch between standard

amination and ring-expansion pyrrolidine synthesis.

Module 3: Validated Synthetic Protocols
Protocol A: Selective -Bromination (Gateway to
Heterocycles)
Objective: Synthesize 2-bromo-1-cyclopropyl-2-methylpropan-1-one. Challenge: The

cyclopropyl ring is sensitive to strong acids (HBr byproduct), which can cause ring opening to

homoallylic bromides. Solution: Use of Methanol as a solvent to buffer acidity or inclusion of a

scavenger (CaCO

).

Step-by-Step Procedure:

Setup: Charge a 3-neck round bottom flask with 1-Cyclopropyl-2-methylpropan-1-one
(10.0 mmol, 1.0 eq) and Methanol (anhydrous, 10 vol). Cool to 0 °C under N

.

Bromination: Add Bromine (Br
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, 10.0 mmol, 1.0 eq) dropwise over 30 minutes. The solution will initially turn red, then fade to
colorless/pale yellow as Br

is consumed.

Critical Control Point: If the red color persists, stop addition. Do not allow temperature to

exceed 5 °C.

Quench: Once TLC indicates consumption of starting material, neutralize the reaction

immediately with saturated aqueous NaHCO

. Do not allow the acidic solution to stand.

Workup: Extract with Et

O (3x). Wash combined organics with brine. Dry over MgSO

and concentrate in vacuo at < 30 °C.

Storage: The product is a tertiary bromide and is thermally unstable. Use immediately for

heterocycle synthesis (e.g., Hantzsch reaction with thiourea).

Protocol B: Catalyst-Controlled Reductive Amination
Objective: Installation of an amine while preserving the cyclopropyl ring. Scientific Insight:

Research indicates a dichotomy where Rhodium preserves the ring, while Ruthenium promotes

ring expansion to pyrrolidines via a radical-type mechanism [1].

Reagents:

Amine: Aniline or Benzylamine derivative (1.2 eq)

Catalyst: [Cp*RhCl

]

(1 mol%)

Reductant: HCOONH
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or H

(balloon)

Procedure:

Dissolve ketone (1.0 eq) and amine (1.2 eq) in TFE (Trifluoroethanol) or MeOH.

Add catalyst (1 mol%).

Stir at 60 °C for 12 hours.

Observation: Monitor by LCMS. The "Ring Preserved" product will have M+1 = [Ketone +

Amine - Oxygen + 2H]. The "Ring Expanded" product has the same mass but distinct

retention time and NMR signature (loss of cyclopropyl protons at 0.5-1.0 ppm).

Protocol C: Hantzsch Thiazole Synthesis
Objective: Converting the

-bromo ketone (from Protocol A) into a 2-aminothiazole scaffold, a common pharmacophore in
kinase inhibitors.

Procedure:

Dissolve crude 2-bromo-1-cyclopropyl-2-methylpropan-1-one (from Protocol A) in Ethanol

(anhydrous).

Add Thiourea (1.1 eq).

Reflux for 2-4 hours. A precipitate (HBr salt of the thiazole) often forms.

Workup: Cool to RT. Basify with NH

OH to pH 9. Extract with EtOAc.

Purification: Recrystallize from EtOH/Water.
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Module 4: Pharmaceutical Applications & Case
Studies
Lipophilic Pocket Filling
The 1-cyclopropyl-2-methylpropan-1-one fragment is used to introduce a "dual-anchor" motif

into drug candidates:

Cyclopropyl: Fills small, hydrophobic pockets (e.g., in Reverse Transcriptase inhibitors) and

resists metabolic oxidation (CYP450).

Isopropyl: Provides steric bulk to lock the conformation of the adjacent carbonyl or

heterocycle.

Kinase Inhibition (p38 MAP Kinase)
Derivatives of this ketone are often found in p38 MAP kinase inhibitors. The cyclopropyl group

sits in the hydrophobic specificity pocket, while the thiazole/imidazole formed from the ketone

coordinates with the hinge region of the kinase ATP-binding site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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